4-(Aminomethyl)-8-bromo-1,2,3,4-tetrahydroquinolin-2-one

• Molecular Formula: C10H11BrN2O
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 4-(aminomethyl)-8-bromo-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C10H11BrN2O/c11-8-3-1-2-7-6(5-12)4-9(14)13-10(7)8/h1-3,6H,4-5,12H2,(H,13,14)
• InChI Key: SLQCDGDUIOOPMY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C(=CC=C2)Br)NC1=O)CN

Description

4-(Aminomethyl)-8-bromo-1,2,3,4-tetrahydroquinolin-2-one is a brominated tetrahydroquinoline derivative featuring an aminomethyl substituent at the 4-position and a bromine atom at the 8-position of the quinolinone core.

The compound’s synthesis likely involves nitro reduction and functional group coupling, as seen in related tetrahydroquinoline derivatives (e.g., hydrogenation of nitro groups using Pd/C catalysts) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Aminomethyl)-8-bromo-1,2,3,4-tetrahydroquinolin-2-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Aminomethylation: The aminomethyl group can be introduced through a Mannich reaction, where formaldehyde, a primary amine, and the brominated quinoline derivative react in the presence of an acid catalyst.

Cyclization: The final step involves cyclization to form the tetrahydroquinolin-2-one core, which can be achieved through intramolecular condensation reactions under acidic or basic conditions.

Industrial Production Methods

Industrial production of 4-(Aminomethyl)-8-bromo-1,2,3,4-tetrahydroquinolin-2-one may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental sustainability. Catalysts and solvents used in the reactions are selected to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)-8-bromo-1,2,3,4-tetrahydroquinolin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced quinoline derivatives.

Substitution: Nucleophilic substitution reactions can occur at the bromine atom, where nucleophiles like amines or thiols replace the bromine atom to form new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like primary amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Reduced quinoline derivatives.

Substitution: Amino or thiol-substituted quinoline derivatives.

Scientific Research Applications

4-(Aminomethyl)-8-bromo-1,2,3,4-tetrahydroquinolin-2-one has been explored for various scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Studied for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, including as an inhibitor of specific enzymes or receptors involved in disease pathways.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-8-bromo-1,2,3,4-tetrahydroquinolin-2-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes, receptors, or other proteins involved in biological processes.

Pathways Involved: It may modulate signaling pathways, inhibit enzyme activity, or interfere with protein-protein interactions, leading to its observed biological effects.

Comparison with Similar Compounds

Halogen-Substituted Derivatives

• 4-(Aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one (CAS 1267694-27-8) Key Differences: Chlorine at position 5 vs. bromine at position 8. Impact: Bromine’s higher electronegativity and steric bulk may enhance binding affinity in hydrophobic pockets of biological targets compared to chlorine. Positional differences (5 vs.
• 6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one (CAS 135631-90-2) Key Differences: Bromine at position 6 and dimethyl groups at position 3. Impact: The absence of an aminomethyl group reduces polarity, likely decreasing solubility in polar solvents. The 6-bromo substitution may direct electrophilic attacks differently compared to 8-bromo analogs .

Alkyl-Substituted Bromo Derivatives

• 8-Bromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (CAS 1893150-95-2) Key Differences: Trimethyl groups at positions 2, 2, and 4; lacks the quinolin-2-one and aminomethyl moieties. Impact: The non-polar trimethyl substituents reduce solubility in aqueous media, making this compound more suitable for lipid-rich environments. The absence of the lactam (2-one) group eliminates hydrogen-bonding capability, critical for enzyme inhibition .

Physicochemical Properties

Compound Name	Molecular Weight	Halogen Position	Key Functional Groups	Solubility (Predicted)
Target Compound	~255–265 g/mol	8-Bromo	4-Aminomethyl, 2-one	Moderate (polar)
4-(Aminomethyl)-5-chloro analog	210.66	5-Chloro	4-Aminomethyl, 2-one	Moderate (polar)
8-Bromo-2,2,4-trimethyl analog	254.17	8-Bromo	Trimethyl	Low (non-polar)
6-Bromo-4,4-dimethyl-3,4-dihydroquinolinone	~240–250 g/mol	6-Bromo	4,4-Dimethyl, 2-one	Low to moderate